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Compound of Interest

Compound Name: Triphenylmethane

CAS No.: 2216-49-1

Cat. No.: B15549291

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic techniques used

to characterize the structure and properties of triphenylmethane, a foundational molecule in

the development of triarylmethane dyes and other pharmacologically relevant compounds. The

following sections detail the expected spectroscopic data from Nuclear Magnetic Resonance

(NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS), along with

standardized experimental protocols for data acquisition.

Quantitative Spectroscopic Data Summary
The following tables summarize the key quantitative data obtained from the spectroscopic

analysis of triphenylmethane.

Table 1: ¹H and ¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy Data
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Nucleus
Chemical

Shift (δ) ppm
Multiplicity Integration Assignment Solvent

¹H ~7.28 - 7.10 Multiplet 15H

Aromatic

Protons

(ortho, meta,

para)

CDCl₃

¹H 5.56 Singlet 1H
Methine

Proton (-CH)
CDCl₃

¹³C 143.8 Singlet -

Quaternary

Carbon (C

attached to 3

phenyl rings)

CDCl₃

¹³C 129.5 Singlet -

Aromatic CH

(ortho-

carbons)

CDCl₃

¹³C 128.1 Singlet -

Aromatic CH

(meta-

carbons)

CDCl₃

¹³C 126.3 Singlet -

Aromatic CH

(para-

carbons)

CDCl₃

¹³C 56.9 Singlet -
Methine

Carbon (-CH)
CDCl₃

Table 2: Infrared (IR) Spectroscopy Data
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Wavenumber (cm⁻¹) Assignment Intensity

3085 - 3026 Aromatic C-H Stretch Medium-Strong

1597 Aromatic C=C Stretch Strong

1493 Aromatic C=C Stretch Strong

1447 Aromatic C=C Stretch Strong

750 - 700
Out-of-plane C-H Bending

(monosubstituted benzene)
Strong

698
Out-of-plane C-H Bending

(monosubstituted benzene)
Strong

Table 3: Ultraviolet-Visible (UV-Vis) Spectroscopy Data
λmax (nm) Solvent Transition

~262, 270 Not Specified π → π*

Table 4: Mass Spectrometry (MS) Data
m/z Relative Intensity (%) Assignment

244 ~25 [M]⁺ (Molecular Ion)

167 100
[M - C₆H₅]⁺ (Triphenylmethyl

cation fragment)

165 ~50
[C₁₃H₉]⁺ (Fluorenyl cation

fragment)

89 ~15
[C₇H₅]⁺ (Tropylium cation

fragment)

Experimental Protocols
Detailed methodologies for the key spectroscopic experiments are provided below. These

represent standard procedures for the analysis of small organic molecules like

triphenylmethane.[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: A 300-500 MHz NMR spectrometer.

Sample Preparation:

Dissolve 5-10 mg of triphenylmethane in approximately 0.7 mL of deuterated chloroform

(CDCl₃) in a clean, dry NMR tube.

For ¹³C NMR, a more concentrated solution of 20-50 mg in 0.7 mL of CDCl₃ is recommended

to obtain a good signal-to-noise ratio in a reasonable time.

¹H NMR Data Acquisition:

Insert the NMR tube into the spectrometer.

Lock the spectrometer on the deuterium signal of the CDCl₃ solvent.

Shim the magnetic field to achieve optimal homogeneity.

Acquire the spectrum using a standard single-pulse experiment. Typical parameters include

a 30° pulse angle, a 2-4 second acquisition time, a 1-2 second relaxation delay, and 8-16

scans.[1]

¹³C NMR Data Acquisition:

Follow the same locking and shimming procedure as for ¹H NMR.

Acquire the spectrum using a standard proton-decoupled pulse sequence.

A greater number of scans (e.g., 128 or more) and a longer relaxation delay (e.g., 2-5

seconds) may be necessary to obtain a high-quality spectrum, especially for the quaternary

carbon.

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID).
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Phase the spectrum and reference it to the residual solvent peak (CDCl₃ at 7.26 ppm for ¹H

and 77.16 ppm for ¹³C).

Integrate the signals in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation (KBr Pellet Method):

Thoroughly grind 1-2 mg of triphenylmethane with approximately 100-200 mg of dry, IR-

grade potassium bromide (KBr) in an agate mortar and pestle.

Transfer the homogenous mixture to a pellet die.

Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or

translucent pellet.

Data Acquisition:

Place the KBr pellet in the sample holder of the FTIR spectrometer.

Record the spectrum, typically in the range of 4000-400 cm⁻¹.

Acquire a background spectrum of a blank KBr pellet to subtract from the sample spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Instrumentation: A dual-beam UV-Vis spectrophotometer.

Sample Preparation:

Prepare a dilute solution of triphenylmethane in a suitable UV-transparent solvent (e.g.,

ethanol, hexane, or cyclohexane). The concentration should be adjusted to yield an

absorbance between 0.1 and 1.0 at the λmax.

Prepare a blank cuvette containing only the solvent.
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Data Acquisition:

Place the blank cuvette in the reference beam and the sample cuvette in the sample beam of

the spectrophotometer.

Record the spectrum over a range of approximately 200-400 nm.

The instrument will automatically subtract the solvent absorbance.

Mass Spectrometry (MS)
Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for

sample introduction and separation.

Sample Preparation:

Prepare a dilute solution of triphenylmethane in a volatile solvent such as dichloromethane

or hexane.

GC-MS Method:

Injector: Set the temperature to ensure rapid volatilization without degradation (e.g., 250 °C).

Oven Program: Use a temperature gradient to ensure good separation and peak shape (e.g.,

start at 100 °C, hold for 1 minute, then ramp at 10 °C/min to 280 °C and hold for 5 minutes).

Carrier Gas: Use helium at a constant flow rate.

Ionization: Electron Ionization (EI) at 70 eV is standard for this type of molecule.[1]

Mass Analyzer: Scan a mass-to-charge (m/z) range that includes the molecular weight of

triphenylmethane (244.33 g/mol ) and its expected fragments (e.g., m/z 50-300).[1]

Data Analysis:

Identify the peak corresponding to triphenylmethane in the gas chromatogram.

Analyze the mass spectrum associated with this peak to identify the molecular ion and the

fragmentation pattern.
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Caption: Workflow for the spectroscopic characterization of triphenylmethane.

Logical Relationship of Spectroscopic Data to Molecular
Structure
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Molecular Structure of Triphenylmethane

Structural Features

Spectroscopic Evidence
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Caption: Correlation of triphenylmethane's structural features with spectroscopic data.

Mass Spectrometry Fragmentation Pathway
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Caption: Major fragmentation pathway of triphenylmethane in Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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